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Compound of Interest

Compound Name: Linperlisib

Cat. No.: B560614

A detailed examination of clinical trial data for the novel PI3Kd inhibitor, Linperlisib, reveals
promising efficacy and a manageable safety profile in patients with relapsed or refractory
follicular lymphoma and peripheral T-cell lymphoma. This guide provides an objective
comparison of Linperlisib with other approved targeted therapies for these indications,
supported by a comprehensive review of pivotal clinical trial data and experimental protocols.

Linperlisib is an orally administered, selective inhibitor of the delta isoform of phosphoinositide
3-kinase (PI3KJd), a critical component of the B-cell receptor signaling pathway that is often
dysregulated in B-cell malignancies.[1][2] By targeting PI3Kd, Linperlisib aims to induce
apoptosis and inhibit the proliferation of malignant B-cells.[1][3] This targeted mechanism of
action has demonstrated significant clinical activity in heavily pretreated patient populations.

Linperlisib in Relapsed/Refractory Follicular
Lymphoma (FL)

In a pivotal Phase Il clinical trial (NCT04370405), Linperlisib demonstrated a compelling
overall response rate (ORR) of 79.8% in 84 patients with relapsed or refractory follicular
lymphoma who had received at least two prior systemic therapies.[4][5][6] Of these patients,
15.5% achieved a complete response (CR).[4][6] The median progression-free survival (PFS)
was 13.4 months.[4][6]
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Comparative Efficacy of PI3K Inhibitors in Follicular
Lymphoma

The following table summarizes the key efficacy data from pivotal trials of Linperlisib and other
PI3K inhibitors approved for the treatment of relapsed/refractory follicular lymphoma.

Complete Median
. . Overall Response .
Drug (Pivotal Trial) Response (CR) Progression-Free
Rate (ORR) .
Rate Survival (PFS)
Linperlisib
79.8%[4][6] 15.5%[4][6] 13.4 months[4][6]
(NCT04370405)
Idelalisib 57%][4] 6% 11 months
Copanlisib
58.7%[7][8] 14.4%[7] 11.2 months[8][9]
(CHRONOS-1)
Duvelisib (DYNAMO)  42.2%[10][11][12][13]  1%[10] 9.5 months[10][12]
Umbralisib (UNITY-
43%][14] 3%][14] 10.6 months

NHL)

Comparative Safety of PI3K Inhibitors in Follicular
Lymphoma

A critical aspect of evaluating PI3K inhibitors is their safety profile. The table below outlines the
incidence of common grade >3 adverse events observed in the respective clinical trials.
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Adverse . . .. .. . . .
Linperlisib Idelalisib Copanlisib Duvelisib Umbralisib
Event
Diarrhea/Colit
, 14% 5% 15% 10%
is
N 3.6% (ILD)[4]
Pneumonitis 4%
[6]
Neutropenia 15.5%][4][6] 27% 24% 25% 12%
Elevated
13-19% 1.4% 15% 7%
ALT/AST
19.0%
Infections (pneumonia)
[4][6]

Data for Idelalisib, Duvelisib, and Umbralisib are compiled from various sources and may not
be directly comparable due to differences in trial design and reporting.

Linperlisib in Relapsed/Refractory Peripheral T-Cell
Lymphoma (PTCL)

Linperlisib has also shown significant activity in the treatment of relapsed or refractory
peripheral T-cell lymphoma. In a Phase Ib study, Linperlisib demonstrated an ORR of 70.4%
in 27 evaluable patients, with a CR rate of 25.9%.[15] A subsequent pivotal Phase Il study in 88
evaluable patients showed an ORR of 48%, with a CR rate of 30%.[16][17] The median PFS in
this larger study was 5.5 months.[16][17]

Comparative Efficacy of Approved Agents in Peripheral
T-Cell Lymphoma

The following table compares the efficacy of Linperlisib with other agents approved for

relapsed/refractory PTCL.
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Complete Median
. . Overall Response .
Drug (Pivotal Trial) Response (CR) Progression-Free
Rate (ORR) .
Rate Survival (PFS)
Linperlisib (Phase 1) 48%[16][17] 30%[16][17] 5.5 months[16][17]
Belinostat (BELIEF) 25.8%[18][19] 10.8%[18][19] 1.6 months[19]
Romidepsin (Pivotal
25%[20][21] 15%][20][21] Not Reported
Study)
Pralatrexate
29%[22][23] 11%[22][23] 3.5 months[22][23]
(PROPEL)

Comparative Safety of Approved Agents in Peripheral T-
Cell Lymphoma

The safety profiles of these agents are a key consideration in treatment selection. The table
below summarizes notable grade >3 adverse events.

Adverse Event  Linperlisib Belinostat Romidepsin Pralatrexate
Neutropenia 21%[24] 13%[25] 20%][20] 22%[22][23]
Thrombocytopeni
- 13%][25] 24%[20] 32%[22][23]
a
Anemia - 10%][25] - 18%][22][23]
Mucositis - - - 22%[22][23]
, 11.6% 6% (pneumonia)
Infections 19%][20] -

(pneumonia)[24] [25]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of Linperlisib and a generalized
workflow for the clinical trials discussed in this guide.
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Caption: Mechanism of action of Linperlisib in the PI3BK/AKT/mTOR signaling pathway.
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Caption: Generalized workflow of the single-arm Phase Il clinical trials.

Experimental Protocols
Linperlisib Phase Il Study in Follicular Lymphoma
(NCT04370405)

o Study Design: A single-arm, open-label, multicenter Phase Il trial.[4][6]

« Patient Population: Patients with histologically confirmed relapsed or refractory follicular
lymphoma who had received at least two prior systemic therapies.[4][6]
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« Intervention: Linperlisib was administered orally at a dose of 80 mg once daily in 28-day
cycles until disease progression or unacceptable toxicity.[4][6]

e Primary Endpoint: Overall Response Rate (ORR) as assessed by an Independent Review
Committee.[4][6]

e Secondary Endpoints: Duration of Response (DOR), Progression-Free Survival (PFS),
Overall Survival (OS), and safety.[4][6]

Linperlisib Phase Il Study in Peripheral T-Cell
Lymphoma

o Study Design: An open-label, single-arm, multicenter Phase Il registration trial.[26][27]

o Patient Population: Patients with relapsed or refractory peripheral T/NK cell lymphomas.[26]
[27]

« Intervention: Linperlisib was administered orally at a dose of 80 mg once daily continuously
until disease progression or unacceptable toxicity.[26][27]

e Primary Endpoint: Overall Response Rate (ORR) assessed by an Independent Review
Committee using Lugano 2014 criteria.[28]

Tumor Assessment: Performed every two 28-day treatment cycles.[26][27]

Belinostat BELIEF Study in Peripheral T-Cell Lymphoma

o Study Design: A pivotal, single-arm, open-label study.[25][29]

o Patient Population: Patients with relapsed or refractory PTCL who had failed at least one
prior systemic therapy.[25]

« Intervention: Belinostat 1000 mg/m? administered as a 30-minute intravenous infusion on
days 1-5 of a 21-day cycle.[19][29]

e Primary Endpoint: Overall Response Rate (ORR).[25]

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b560614?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10102838/
https://www.researchgate.net/publication/368244959_The_oral_PI3Kd_inhibitor_linperlisib_for_the_treatment_of_relapsed_andor_refractory_follicular_lymphoma_A_phase_2_single-arm_open-label_clinical_trial
https://pmc.ncbi.nlm.nih.gov/articles/PMC10102838/
https://www.researchgate.net/publication/368244959_The_oral_PI3Kd_inhibitor_linperlisib_for_the_treatment_of_relapsed_andor_refractory_follicular_lymphoma_A_phase_2_single-arm_open-label_clinical_trial
https://pmc.ncbi.nlm.nih.gov/articles/PMC10102838/
https://www.researchgate.net/publication/368244959_The_oral_PI3Kd_inhibitor_linperlisib_for_the_treatment_of_relapsed_andor_refractory_follicular_lymphoma_A_phase_2_single-arm_open-label_clinical_trial
https://www.benchchem.com/product/b560614?utm_src=pdf-body
https://www.researchgate.net/publication/376143492_A_Multicenter_Phase2_Trial_of_Linperlisib_in_Relapsed_or_Refractory_Peripheral_TNK_Cell_Lymphomas
https://ash.confex.com/ash/2023/webprogram/Paper180137.html
https://www.researchgate.net/publication/376143492_A_Multicenter_Phase2_Trial_of_Linperlisib_in_Relapsed_or_Refractory_Peripheral_TNK_Cell_Lymphomas
https://ash.confex.com/ash/2023/webprogram/Paper180137.html
https://www.benchchem.com/product/b560614?utm_src=pdf-body
https://www.researchgate.net/publication/376143492_A_Multicenter_Phase2_Trial_of_Linperlisib_in_Relapsed_or_Refractory_Peripheral_TNK_Cell_Lymphomas
https://ash.confex.com/ash/2023/webprogram/Paper180137.html
https://ashpublications.org/blood/article/144/Supplement%201/4449/529306/A-Phase-II-Clinical-Study-Exploring-the-Safety-and
https://www.researchgate.net/publication/376143492_A_Multicenter_Phase2_Trial_of_Linperlisib_in_Relapsed_or_Refractory_Peripheral_TNK_Cell_Lymphomas
https://ash.confex.com/ash/2023/webprogram/Paper180137.html
https://ascopubs.org/doi/10.1200/jco.2013.31.15_suppl.8507
https://pmc.ncbi.nlm.nih.gov/articles/PMC4530372/
https://ascopubs.org/doi/10.1200/jco.2013.31.15_suppl.8507
https://pubmed.ncbi.nlm.nih.gov/26101246/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4530372/
https://ascopubs.org/doi/10.1200/jco.2013.31.15_suppl.8507
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Romidepsin Pivotal Study in Peripheral T-Cell
Lymphoma

» Study Design: An international, pivotal, single-arm, Phase Il trial.[20]

o Patient Population: Patients with relapsed or refractory PTCL who were refractory to or had
failed at least one prior systemic therapy.[20]

« Intervention: Romidepsin 14 mg/m2 as a 4-hour intravenous infusion on days 1, 8, and 15 of
a 28-day cycle.[20]

e Primary Endpoint: Rate of complete response/unconfirmed complete response (CR/CRu)
assessed by an independent review committee.[20]

Pralatrexate PROPEL Study in Peripheral T-Cell
Lymphoma

o Study Design: A Phase Il, single-arm, open-label, international multicenter study.[23]

» Patient Population: Patients with independently confirmed PTCL who progressed following =
1 line of prior therapy.[22][23]

« Intervention: Pralatrexate 30 mg/m? intravenously weekly for 6 weeks in 7-week cycles.[22]
[23]

» Primary Endpoint: Overall Response Rate (ORR) determined by independent central review.
[22][23]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://pubmed.ncbi.nlm.nih.gov/21245435/
https://pubmed.ncbi.nlm.nih.gov/21245435/
https://ascopubs.org/doi/10.1200/JCO.2010.29.9024
https://aacrjournals.org/clincancerres/article/30/20/4593/748801/A-Phase-Ib-Study-of-Linperlisib-in-the-Treatment
https://ascopubs.org/doi/10.1200/jco.2013.31.15_suppl.8507
https://www.researchgate.net/publication/376143492_A_Multicenter_Phase2_Trial_of_Linperlisib_in_Relapsed_or_Refractory_Peripheral_TNK_Cell_Lymphomas
https://ash.confex.com/ash/2023/webprogram/Paper180137.html
https://ash.confex.com/ash/2023/webprogram/Paper180137.html
https://ashpublications.org/blood/article/144/Supplement%201/4449/529306/A-Phase-II-Clinical-Study-Exploring-the-Safety-and
https://pmc.ncbi.nlm.nih.gov/articles/PMC4530372/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4530372/
https://www.benchchem.com/product/b560614#independent-validation-of-published-linperlisib-research-findings
https://www.benchchem.com/product/b560614#independent-validation-of-published-linperlisib-research-findings
https://www.benchchem.com/product/b560614#independent-validation-of-published-linperlisib-research-findings
https://www.benchchem.com/product/b560614#independent-validation-of-published-linperlisib-research-findings
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b560614?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

